Cas no 34005-05-5 (1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]-)

1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]- structure
34005-05-5 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]-
CAS No:34005-05-5
MF:C29H48N2O2
MW:456.703628540039
CID:1461009
PubChem ID:71361065

1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]-
    • 2-[3-(octadecylamino)propyl]isoindole-1,3-dione
    • 34005-05-5
    • DTXSID90784822
    • 2-[3-(Octadecylamino)propyl]-1H-isoindole-1,3(2H)-dione
    • Inchi: InChI=1S/C29H48N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-23-30-24-20-25-31-28(32)26-21-17-18-22-27(26)29(31)33/h17-18,21-22,30H,2-16,19-20,23-25H2,1H3
    • InChI Key: AWLPZPSFKVFUKR-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCNCCCN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

  • Exact Mass: 456.37184
  • Monoisotopic Mass: 456.37157878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 21
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.2
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41

1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]- Related Literature

Recommend Articles

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd